1-(4-ethoxybenzyl)-4-isopropylpiperazine oxalate

• IUPAC Name: 1-[(4-ethoxyphenyl)methyl]-4-propan-2-ylpiperazine;oxalic acid
• InChI: InChI=1S/C16H26N2O.C2H2O4/c1-4-19-16-7-5-15(6-8-16)13-17-9-11-18(12-10-17)14(2)3;3-1(4)2(5)6/h5-8,14H,4,9-13H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: YEZUOGXFAHWBJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)C(C)C.C(=O)(C(=O)O)O
• Molecular Formula: C18H28N2O5
• Molecular Weight: 352.4 g/mol

Description

1-(4-ethoxybenzyl)-4-isopropylpiperazine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as EiP or 4-Ethoxy-α-methyl-1-piperazinepropanol oxalate. EiP is a piperazine derivative that has been synthesized for its potential use in pharmaceuticals, as well as in the field of neuroscience.

Mechanism of Action

EiP acts as a partial agonist at the 5-HT1A receptor, which leads to the activation of downstream signaling pathways. The activation of these pathways results in the modulation of neurotransmitter release, which is responsible for the anxiolytic and antidepressant effects of EiP. Additionally, EiP has been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in neuroplasticity and neuronal survival.
Biochemical and Physiological Effects:
EiP has been shown to have various biochemical and physiological effects in animal models. It has been found to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that are involved in the regulation of mood and behavior. Additionally, EiP has been shown to increase the levels of BDNF in the hippocampus, which is a brain region that is involved in learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of EiP is its selectivity for the 5-HT1A receptor, which allows for the specific modulation of this receptor without affecting other serotonin receptors. Additionally, EiP has been shown to have a favorable pharmacokinetic profile, with a half-life of approximately 5 hours in rats. However, one of the limitations of EiP is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the research on EiP. One area of interest is the development of EiP analogs with improved pharmacological properties, such as increased solubility and potency. Additionally, further studies are needed to investigate the potential therapeutic applications of EiP in the treatment of psychiatric disorders. Finally, the elucidation of the downstream signaling pathways activated by EiP could provide insight into the mechanisms underlying its anxiolytic and antidepressant effects.

Scientific Research Applications

EiP has been extensively studied for its potential applications in the field of neuroscience. It has been found to act as a selective agonist for the 5-HT1A receptor, which is a subtype of the serotonin receptor. The 5-HT1A receptor is involved in the regulation of various physiological processes such as mood, anxiety, and appetite. EiP has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of psychiatric disorders.